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[11ICINMB Human (Healthy, Reference Tissue Cerebellum successfully used as a
[1] Siblings, Model reference region to estimate D2 receptor

Schizophrenia) binding potential (BPy\p) in the striatum [1].
[11CINMB  Baboon (Non- Radiation Study confirmed low tracer retention in the
[2] human Primate) Dosimetry brain, supporting the feasibility of using a

reference region approach [2].
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Dawley)

Autoradiography

Methodology and Protocol

showed significant positive correlation with
gold-standard autoradiography, validating
the methodology [3].
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For researchers implementing this in practice, here is a typical workflow and key methodological

considerations.

Typical Experimental Workflow

The diagram below outlines the key steps for a preclinical study using [18F]NMB, from tracer preparation to

kinetic analysis.

Tracer Injection
([L8FINMB, ~60 MBq for rats)

'

PET Data Acquisition
(Sequential time frames, e.g., 6x6 min)

Animal Sacrifice &
Brain Extraction

Tissue Sectioning &
Storage Phosphor Autoradiography

Region of Interest (ROI) Analysis
(Striatum and Cerebellum)

y

Correlation Analysis
(PET vs. Autoradiography)

Kinetic Modeling
(e.g., SRTM with Cerebellum Reference)
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Key Technical Considerations

e Tracer Specificity: [L11C]NMB is a D2-selective antagonist with high selectivity and, crucially, resists
displacement by endogenous dopamine [2] [1]. This property makes it more reliable for measuring
receptor density than tracers like [11C]raclopride, whose binding is influenced by dopamine
fluctuations [4] [5].

¢ Kinetic Modeling: The Simplified Reference Tissue Model (SRTM) is a standard method for
calculating binding potential (BPyp) in the target region (e.g., striatum) using the time-activity curve
from the cerebellum as the input function [6] [1].

¢ Reconstruction Parameters: For accurate quantification, use 3D-OSEM-MAP reconstruction with
a high target resolution. Avoid Filtered Back Projection (FBP), as it can yield lower BPyp estimates

[6].

Troubleshooting Common Issues

e Problem: Unexpectedly high or low binding potential values.

o Solution: Verify the accuracy of your coregistration between the PET data and anatomical
atlas. Even small misalignments between the striatal ROl and the actual anatomy can
significantly impact quantification [6].

¢ Problem: Poor signal-to-noise ratio in time-activity curves.

o Solution: Ensure an adequate number of iterations (e.g., >20) in the MAP reconstruction

algorithm, especially for converging on low-activity regions like the reference region [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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